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Compound of Interest

Compound Name: Dodecan-1-amine;thiocyanic acid

Cat. No.: B1619620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental setup

required for the synthesis of dodecylamine thiocyanate. The information is curated for

professionals in research, scientific, and drug development fields, ensuring a comprehensive

understanding of the synthesis process.

Introduction
Dodecylamine thiocyanate (C₁₃H₂₈N₂S) is a long-chain alkylammonium salt that has garnered

interest in various scientific fields, notably in the development of perovskite solar cells where it

is used as an additive to enhance stability and performance. Its synthesis involves a

straightforward acid-base reaction between dodecylamine and a source of thiocyanic acid. This

protocol outlines a reproducible method for its preparation in a laboratory setting.

Reagents and Materials
A comprehensive list of reagents and their specifications is provided in Table 1.

Table 1: Reagents and Materials
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Reagent/Ma
terial

Chemical
Formula

Molecular
Weight (
g/mol )

Purity
Supplier
Example

CAS
Number

Dodecylamin

e
C₁₂H₂₇N 185.36 ≥99%

Sigma-

Aldrich
124-22-1

Ammonium

Thiocyanate
NH₄SCN 76.12 ≥98%

Sigma-

Aldrich
1762-95-4

Hydrochloric

Acid
HCl 36.46 37% (w/w)

Fisher

Scientific
7647-01-0

Diethyl Ether (C₂H₅)₂O 74.12
Anhydrous,

≥99.7%

Sigma-

Aldrich
60-29-7

Deionized

Water
H₂O 18.02 - - 7732-18-5

Experimental Protocol
The synthesis of dodecylamine thiocyanate is based on the acid-base reaction between

dodecylamine and thiocyanic acid, which is generated in situ from a thiocyanate salt and a

strong acid.

Preparation of Thiocyanic Acid Solution (Aqueous)
In a well-ventilated fume hood, prepare a 1 M aqueous solution of ammonium thiocyanate by

dissolving 7.61 g of ammonium thiocyanate in 100 mL of deionized water in a 250 mL

beaker.

Slowly add an equimolar amount of 1 M hydrochloric acid to the ammonium thiocyanate

solution while stirring continuously with a magnetic stirrer. This reaction generates a dilute

solution of thiocyanic acid.

Synthesis of Dodecylamine Thiocyanate
Dissolve 18.54 g (0.1 mol) of dodecylamine in 200 mL of diethyl ether in a 500 mL round-

bottom flask equipped with a magnetic stir bar.
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Cool the dodecylamine solution to 0-5 °C using an ice bath.

Slowly add the prepared aqueous thiocyanic acid solution dropwise to the stirred

dodecylamine solution over a period of 30 minutes. A white precipitate of dodecylamine

thiocyanate will form.

After the addition is complete, continue stirring the mixture at room temperature for an

additional 2 hours to ensure the reaction goes to completion.

Isolate the white precipitate by vacuum filtration using a Büchner funnel.

Wash the collected solid with two 50 mL portions of cold diethyl ether to remove any

unreacted dodecylamine.

Dry the product under vacuum at room temperature for 24 hours to yield dodecylamine

thiocyanate as a white solid.

Characterization and Data
The synthesized dodecylamine thiocyanate can be characterized using various analytical

techniques to confirm its identity and purity.

Table 2: Expected Yield and Physical Properties

Parameter Value

Theoretical Yield 24.44 g

Typical Experimental Yield 22-23 g (90-94%)

Appearance White crystalline solid

Melting Point 88-92 °C

Molecular Formula C₁₃H₂₈N₂S

Molecular Weight 244.44 g/mol [1]

CAS Number 22031-31-8[1]
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the key workflows and relationships in the synthesis of

dodecylamine thiocyanate.
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Caption: Overall workflow for the synthesis of dodecylamine thiocyanate.
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Caption: Logical relationship of reagents in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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